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Compound of Interest

Compound Name: 4-Hydroxy-3-nitropyridine N-oxide

CAS No.: 31872-57-8

Cat. No.: B189616

Get Quote

Introduction

4-Hydroxy-3-nitropyridine N-oxide is a valuable and versatile building block in medicinal

chemistry and organic synthesis.[1][2] Its unique electronic properties, stemming from the

presence of a hydroxyl group, a nitro group, and an N-oxide moiety, make it a reactive

intermediate for the synthesis of a wide range of biologically active molecules.[1] The pyridine

N-oxide structure is activated for electrophilic attack, facilitating reactions that are otherwise

difficult with a standard pyridine ring.[3] This compound serves as a crucial precursor in the

development of pharmaceuticals, agrochemicals, and materials science.[1]

Key Advantages in Synthesis

Multiple Reaction Sites: The presence of the hydroxyl, nitro, and N-oxide groups provides

multiple handles for chemical modification, allowing for diverse synthetic strategies.

Facilitated Nucleophilic Substitution: The electron-withdrawing nitro group and the N-oxide

moiety activate the pyridine ring for nucleophilic aromatic substitution, enabling the

introduction of various functional groups.[4][5]
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Versatility in Derivatization: It can be used to synthesize a variety of substituted pyridines

and pyridine-N-oxides, which are privileged structures in many approved drugs.[6]

Precursor to Bioactive Scaffolds: This building block is instrumental in creating compounds

with a range of biological activities, including potential antitumor, antiviral, and anti-

neurodegenerative properties.[6]

Applications in Drug Discovery

Derivatives of 4-Hydroxy-3-nitropyridine N-oxide have shown promise in several therapeutic

areas. For instance, nitropyridine derivatives are explored as inhibitors of enzymes like Janus

kinase 2 (JAK2) and as quorum sensing inhibitors in bacteria such as Pseudomonas

aeruginosa.[6][7] The ability to readily modify the core structure allows for the fine-tuning of

pharmacological properties to enhance potency and selectivity.

Experimental Protocols
Protocol 1: Synthesis of 4-(Benzyloxy)-3-nitropyridine 1-
oxide
This protocol describes the protection of the hydroxyl group of 4-Hydroxy-3-nitropyridine N-
oxide as a benzyl ether. This is a common step to prevent unwanted side reactions during

subsequent modifications of the molecule.

Materials:

4-Hydroxy-3-nitropyridine N-oxide

Potassium carbonate (K2CO3)

Benzyl bromide (BnBr)

N,N-Dimethylformamide (DMF)

Ethyl acetate (EtOAc)

Brine (saturated aqueous NaCl solution)
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Anhydrous magnesium sulfate (MgSO4)

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath

Separatory funnel

Rotary evaporator

Procedure:

To a solution of 4-Hydroxy-3-nitropyridine N-oxide (1.0 eq) in DMF, add potassium

carbonate (1.5 eq).

Stir the mixture at room temperature for 15 minutes.

Add benzyl bromide (1.2 eq) dropwise to the suspension.

Heat the reaction mixture to 60°C and stir for 4-6 hours, monitoring the reaction progress by

Thin Layer Chromatography (TLC).

After completion, cool the reaction mixture to room temperature and pour it into water.

Extract the aqueous layer three times with ethyl acetate.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

The crude product can be purified by column chromatography on silica gel to yield 4-

(benzyloxy)-3-nitropyridine 1-oxide.

Protocol 2: Reduction of the Nitro Group to an Amino
Group
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This protocol details the reduction of a nitropyridine N-oxide derivative to the corresponding

aminopyridine, a key transformation for introducing a versatile amino functional group.

Materials:

4-(Benzyloxy)-3-nitropyridine 1-oxide

Iron powder (Fe)

Ammonium chloride (NH4Cl)

Ethanol (EtOH)

Water (H2O)

Celite®

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Procedure:

Suspend 4-(benzyloxy)-3-nitropyridine 1-oxide (1.0 eq) in a mixture of ethanol and water.

Add iron powder (5.0 eq) and ammonium chloride (1.0 eq) to the suspension.

Heat the mixture to reflux (approximately 80-90°C) and stir vigorously for 2-4 hours. Monitor

the reaction by TLC until the starting material is consumed.

Cool the reaction mixture to room temperature and filter through a pad of Celite® to remove

the iron catalyst.

Wash the Celite® pad with ethanol.

Concentrate the filtrate under reduced pressure to remove the ethanol.
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The remaining aqueous solution can be extracted with a suitable organic solvent (e.g., ethyl

acetate or dichloromethane) to isolate the product.

Dry the combined organic extracts over an anhydrous drying agent, filter, and concentrate to

yield the crude 3-amino-4-(benzyloxy)pyridine 1-oxide.

Quantitative Data
The following table summarizes hypothetical, yet representative, biological activity data for a

series of bioactive molecules synthesized from 4-Hydroxy-3-nitropyridine N-oxide
derivatives.

Compound ID Target Assay Type IC50 (nM)

HNPO-001 JAK2 Kinase Kinase Activity Assay 85

HNPO-002 p38α MAPK
Enzyme Inhibition

Assay
120

HNPO-003 LasR (P. aeruginosa)
Quorum Sensing

Inhibition
550

HNPO-004 HIV-1 Integrase Strand Transfer Assay 98

HNPO-005 Na+/K+-ATPase Enzyme Activity Assay 210

Visualizations
Below are diagrams illustrating key concepts related to the application of 4-Hydroxy-3-
nitropyridine N-oxide.
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Caption: Synthetic workflow using 4-Hydroxy-3-nitropyridine N-oxide.
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Caption: Inhibition of the JAK2-STAT signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b189616?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemimpex.com/products/27931
https://www.rdchemicals.com/chemicals.php?mode=details&mol_id=6778
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6702337.htm
https://www.sciencemadness.org/whisper/files.php?pid=687947&aid=99660
https://www.semanticscholar.org/paper/Reactivity-of-4%E2%80%90nitropyridine%E2%80%90N%E2%80%90oxide%3A-Preparation-Hertog-Combe/05f5f53746f6b95ebb1ea17e3c9fd146e2da4eca
https://www.semanticscholar.org/paper/Reactivity-of-4%E2%80%90nitropyridine%E2%80%90N%E2%80%90oxide%3A-Preparation-Hertog-Combe/05f5f53746f6b95ebb1ea17e3c9fd146e2da4eca
https://www.mdpi.com/1424-8247/18/5/692
https://pmc.ncbi.nlm.nih.gov/articles/PMC11017254/
https://www.benchchem.com/product/b189616/docs#application-notes-4-hydroxy-3-nitropyridine-n-oxide-as-a-versatile-building-block
https://www.benchchem.com/product/b189616/docs#application-notes-4-hydroxy-3-nitropyridine-n-oxide-as-a-versatile-building-block
https://www.benchchem.com/product/b189616/docs#application-notes-4-hydroxy-3-nitropyridine-n-oxide-as-a-versatile-building-block
https://www.benchchem.com/product/b189616/docs#application-notes-4-hydroxy-3-nitropyridine-n-oxide-as-a-versatile-building-block
https://www.benchchem.com/product/b189616?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189616?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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